Non-Competitive Allosteric Antagonism: Schild Analysis Distinguishes AZ3451 from the Competitive Antagonist AZ8838
AZ3451 acts as a non-competitive antagonist at PAR2, whereas AZ8838, its closest structural analog from the same discovery program, is a competitive antagonist. Schild analysis in CHO-hPAR2 cells showed that for AZ8838, the Schild slope was not statistically distinguishable from unity (p > 0.05 vs hypothetical slope = 1), consistent with competitive antagonism. In contrast, AZ3451's Schild slope was significantly different from unity (p < 0.001 vs hypothetical slope = 1), confirming non-competitive, allosteric antagonism against both 2f-LIGRL-NH₂ peptide agonist and trypsin protease agonist [1]. This mechanistic distinction means AZ3451 provides insurmountable blockade regardless of agonist concentration.
| Evidence Dimension | Mode of antagonism determined by Schild slope deviation from unity |
|---|---|
| Target Compound Data | AZ3451: Schild slope statistically distinguishable from 1 (p < 0.001); non-competitive antagonist |
| Comparator Or Baseline | AZ8838: Schild slope not statistically distinguishable from 1 (p > 0.05); competitive antagonist |
| Quantified Difference | Mechanistic classification confirmed by Schild analysis p-values (p < 0.001 for AZ3451 vs p > 0.05 for AZ8838); qualitative distinction: non-competitive vs competitive |
| Conditions | CHO-hPAR2 cells; calcium mobilization FLIPR assay; agonists: 2f-LIGRL-NH₂ and trypsin; n ≥ 3 independent experiments; Gaddum/Schild EC50 global fitting competitive model |
Why This Matters
Non-competitive allosteric antagonism enables AZ3451 to inhibit PAR2 signaling regardless of agonist concentration or identity, providing insurmountable blockade—a feature competitive orthosteric antagonists like AZ8838 cannot achieve.
- [1] Kennedy AJ, Sundström L, Geschwindner S, et al. Protease-activated receptor-2 ligands reveal orthosteric and allosteric mechanisms of receptor inhibition. Commun Biol. 2020;3:782. doi:10.1038/s42003-020-01504-0 View Source
